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Compound of Interest

Compound Name: Ethyl carbazate

Cat. No.: B149075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl carbazate (CAS No. 4114-31-2) is a valuable reagent in organic synthesis, serving as a

key intermediate in the production of a variety of pharmaceuticals and other specialized

chemicals.[1][2] Its utility, however, is matched by a significant hazard profile that necessitates

rigorous safety and handling protocols. This technical guide provides an in-depth overview of

the safety precautions, handling procedures, and toxicological profile of ethyl carbazate to

support its safe use in research and development settings. Due to the limited specific

toxicological data on ethyl carbazate, this guide also incorporates information from studies on

the closely related and extensively studied compound, ethyl carbamate (urethane), to provide a

more complete understanding of the potential hazards.

Physicochemical and Hazard Data
A clear understanding of the fundamental properties and hazard classifications of ethyl
carbazate is the foundation of safe handling.

Physicochemical Properties
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Property Value Reference

Molecular Formula C3H8N2O2 [3][4]

Molecular Weight 104.11 g/mol [3][4]

Appearance
Off-white to white crystals or

powder
[2]

Melting Point 44-47 °C (lit.) [4]

Boiling Point 108-110 °C / 22 mmHg (lit.) [4]

Flash Point 86 °C (186.8 °F) - closed cup [3]

Water Solubility Very soluble [2]

GHS Hazard Classification
Ethyl carbazate is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute Oral Toxicity 3 H301: Toxic if swallowed

Acute Dermal Toxicity 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure

Source:[3][5][6]
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Toxicology and Mechanistic Pathways
While comprehensive toxicological data for ethyl carbazate is not readily available, the well-

documented toxicity of the related compound, ethyl carbamate, provides critical insights into its

potential hazards, particularly its carcinogenicity.

Overview of Toxicological Effects
Acute Effects: Ethyl carbazate is toxic if swallowed or in contact with skin.[5] It causes skin

and serious eye irritation, and may cause respiratory irritation.[3][5]

Chronic Effects: Prolonged or repeated exposure may cause damage to organs, including

the lungs, liver, spleen, and thyroid.[5]

Carcinogenicity: Ethyl carbazate is a hydrazine derivative. Many hydrazine compounds are

considered potential carcinogens.[7][8] The closely related ethyl carbamate is classified as a

Group 2A carcinogen ("probably carcinogenic to humans") by the International Agency for

Research on Cancer (IARC), based on sufficient evidence in experimental animals.[9]

Probable Metabolic Activation and Carcinogenic
Pathway
The carcinogenic activity of ethyl carbamate is understood to proceed through metabolic

activation. It is plausible that ethyl carbazate could follow a similar bioactivation pathway. The

primary mechanism involves the oxidation of the ethyl group, a reaction catalyzed by the

cytochrome P450 2E1 (CYP2E1) enzyme, to form a highly reactive intermediate. This

intermediate can then form adducts with DNA, leading to mutations and potentially initiating

tumorigenesis.
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Bioactivation Pathway

Ethyl Carbamate Vinyl Carbamate
Oxidation (CYP2E1)

Vinyl Carbamate Epoxide
Epoxidation

DNA Adducts Tumorigenesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b149075?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

